Cas no 39807-29-9 (N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride)

N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride structure
39807-29-9 structure
Product Name:N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride
CAS No:39807-29-9
MF:C12H17Cl2N5O
MW:318.202279806137
CID:1514750
PubChem ID:217875
Update Time:2025-04-21

N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride
    • N-[2-(6-hydrazinylpyridazin-3-yl)oxyethyl]aniline,dihydrochloride
    • 3(2H)-Pyridazinone, 6-(2-(phenylamino)ethoxy)-, hydrazone, dihydrochloride
    • 6-(2-(Phenylamino)ethoxy)-3(2H)-pyridazinone hydrazone dihydrochloride
    • DTXSID40192877
    • 39807-29-9
    • Inchi: 1S/C12H15N5O.2ClH/c13-15-11-6-7-12(17-16-11)18-9-8-14-10-4-2-1-3-5-10;;/h1-7,14H,8-9,13H2,(H,15,16);2*1H
    • InChI Key: CLMAJACVEPLKHV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(C1=CC=C(NN)N=N1)CCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 317.08131
  • Monoisotopic Mass: 317.0810156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.1Ų

Experimental Properties

  • PSA: 85.09
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